Cas no 722491-59-0 (1-(Trimethylsilyl-tetrafluoroethyl)imidazole)

• Product Name: 1-(Trimethylsilyl-tetrafluoroethyl)imidazole
• CAS No: 722491-59-0
• MF: C₈H₁₂F₄N₂Si
• MW: 240.273396492004
• CID: 4788994
• Update Time: 2025-10-28

1-(Trimethylsilyl-tetrafluoroethyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(TRIMETHYLSILYL-TETRAFLUOROETHYL)IMIDAZOLE
• 1-(1,1,2,2-tetrafluoro-2-(trimethylsilyl)ethyl)-1H-imidazole
• 1-[1,1,2,2-Tetrafluoro-2-(trimethylsilyl)ethyl]-1H-imidazole
• 1-(1,1,2,2-tetrafluoro-2-(trimethylsilyl)ethyl-1H-imidazole
• 1-(Trimethylsilyl-tetrafluoroethyl)imidazole

• Inchi： 1S/C8H12F4N2Si/c1-15(2,3)8(11,12)7(9,10)14-5-4-13-6-14/h4-6H,1-3H3
• InChI Key： FRHKSKVCAHDYBD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C(C(N1C=NC=C1)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(Trimethylsilyl-tetrafluoroethyl)imidazole

1-(Trimethylsilyl-tetrafluoroethyl)imidazole: A Comprehensive Overview

The compound with CAS No 722491-59-0, known as 1-(Trimethylsilyl-tetrafluoroethyl)imidazole, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and advanced chemical synthesis. This compound is notable for its unique structural properties, which combine the functional versatility of imidazoles with the electronic and steric effects imparted by the trimethylsilyl-tetrafluoroethyl group. Recent advancements in synthetic methodologies and computational modeling have further elucidated its potential applications, making it a subject of intense research interest.

Imidazoles are heterocyclic aromatic compounds characterized by their five-membered ring structure containing two nitrogen atoms. The presence of the imidazole moiety in 1-(Trimethylsilyl-tetrafluoroethyl)imidazole confers it with inherent aromatic stability and nucleophilic reactivity, making it a valuable building block in organic synthesis. The substitution pattern of this compound is particularly intriguing, as the trimethylsilyl group introduces steric bulk and electronic shielding effects, while the tetrafluoroethyl group imparts electronegativity and fluorophilicity. This combination of properties renders the compound highly versatile for use in various chemical reactions and material applications.

Recent studies have focused on the synthesis of 1-(Trimethylsilyl-tetrafluoroethyl)imidazole via novel catalytic pathways. Researchers have employed transition metal catalysts, such as palladium(II) complexes, to achieve efficient coupling reactions that yield high-purity samples of this compound. These advancements have significantly reduced production costs and improved scalability, paving the way for its broader industrial adoption. Furthermore, computational chemistry techniques, including density functional theory (DFT), have been utilized to predict the electronic structure and reactivity of this compound, providing deeper insights into its potential applications.

One of the most promising applications of 1-(Trimethylsilyl-tetrafluoroethyl)imidazole lies in its use as a precursor for advanced materials. For instance, this compound has been employed in the synthesis of high-performance polymers and coordination polymers, where its unique electronic properties contribute to enhanced mechanical strength and thermal stability. Additionally, its fluorophilic nature makes it an ideal candidate for applications in fluorous chemistry, where it can serve as a ligand or catalyst in asymmetric catalysis or organometallic reactions.

In the pharmaceutical industry, 1-(Trimethylsilyl-tetrafluoroethyl)imidazole has shown potential as a bioisostere in drug design. Its ability to mimic biologically relevant functional groups while introducing novel pharmacokinetic properties has made it a valuable tool for medicinal chemists. Recent research has explored its role in inhibiting enzyme activity and modulating receptor interactions, highlighting its potential as a lead compound for drug discovery.

The environmental impact of 1-(Trimethylsilyl-tetrafluoroethyl)imidazole has also been a topic of recent investigation. Studies have demonstrated that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions, suggesting its potential for use in environmentally friendly chemical processes. However, further research is required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, 1-(Trimethylsilyl-tetrafluoroethyl)imidazole (CAS No 722491-59-0) represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique structural features and functional versatility make it an invaluable tool for researchers seeking innovative solutions in materials science, pharmaceuticals, and chemical synthesis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.